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Compound Name: 4-Isocyanatooxane

CAS No.: 53035-92-0

Cat. No.: B1532795

Get Quote

This guide provides a comprehensive technical overview of 4-isocyanatooxane, a heterocyclic

building block with significant potential in medicinal chemistry and materials science. We will

delve into its chemical structure, physicochemical properties, reactivity profile, and established

synthetic routes. Furthermore, this document will explore its applications as a versatile

intermediate in the synthesis of complex molecular architectures, particularly within the realm of

drug discovery.

Molecular Architecture and Physicochemical Profile
4-Isocyanatooxane, also known as tetrahydropyran-4-yl isocyanate, is a bifunctional molecule

incorporating a saturated tetrahydropyran (THP) ring and a highly reactive isocyanate group.[1]

The presence of the THP moiety, a prevalent structural motif in numerous marketed drugs,

imparts favorable pharmacokinetic properties, such as improved solubility and metabolic

stability.[2] The isocyanate group, in turn, serves as a powerful electrophilic handle for a wide

array of chemical transformations.
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IUPAC Name: 4-isocyanatooxane[3]

Synonyms: Tetrahydropyran-4-yl isocyanate, 4-Isocyanato-tetrahydro-pyran[3]

CAS Number: 53035-92-0

Molecular Formula: C₆H₉NO₂[4]

Molecular Weight: 127.14 g/mol [4]

SMILES: O=C=NC1CCOCC1[4]

Table 1: Physicochemical Properties of 4-Isocyanatooxane and its Precursor

Property 4-Isocyanatooxane
4-Aminotetrahydropyran
(Precursor)

Molecular Formula C₆H₉NO₂ C₅H₁₁NO

Molecular Weight 127.14 g/mol 101.15 g/mol

Appearance
Colorless to pale yellow liquid

(predicted)

Colorless to pale yellow liquid

or solid[1]

Melting Point Not available 34-36 °C[5]

Boiling Point Not available 151.4 °C at 760 mmHg[5]

Density Not available 0.977 g/cm³ at 25 °C

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

Toluene)

Soluble in polar solvents

(water, alcohols)[1]

Spectroscopic Characterization (Predicted)
While experimental spectral data for 4-isocyanatooxane is not readily available in the

literature, its characteristic spectroscopic features can be predicted based on its functional

groups.
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¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show signals corresponding to the protons on the tetrahydropyran ring. The proton at the C4

position, adjacent to the isocyanate group, would likely appear as a multiplet in the downfield

region (δ 3.5-4.0 ppm) due to the electron-withdrawing effect of the nitrogen. The protons on

the carbons adjacent to the ring oxygen (C2 and C6) would also be shifted downfield (δ 3.0-3.8

ppm). The protons at the C3 and C5 positions would likely appear as a more complex multiplet

in the upfield region (δ 1.5-2.0 ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon-13 NMR spectrum would be

characterized by a signal for the isocyanate carbon in the highly deshielded region (δ 120-130

ppm). The C4 carbon, attached to the isocyanate, would appear around δ 50-60 ppm. The

carbons adjacent to the oxygen (C2 and C6) would be in the range of δ 65-75 ppm, and the C3

and C5 carbons would be found further upfield (δ 30-40 ppm).[6]

IR (Infrared) Spectroscopy: The most prominent and diagnostic peak in the IR spectrum of 4-
isocyanatooxane would be the strong, sharp absorption band corresponding to the

asymmetric stretching vibration of the N=C=O group, typically appearing in the range of 2250-

2280 cm⁻¹. Other characteristic peaks would include C-H stretching vibrations of the saturated

ring just below 3000 cm⁻¹ and C-O-C stretching of the ether linkage around 1100 cm⁻¹.

Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak (M⁺) would be

observed at m/z = 127. Fragmentation would likely involve the loss of the isocyanate group or

cleavage of the tetrahydropyran ring.[7]

Synthesis of 4-Isocyanatooxane
The synthesis of 4-isocyanatooxane can be efficiently achieved from commercially available

starting materials. Two plausible and experimentally validated synthetic strategies are outlined

below. The choice of method depends on the availability of starting materials and the desired

scale of the reaction.

Phosgenation of 4-Aminotetrahydropyran
This is a direct and widely used method for the synthesis of isocyanates from the

corresponding primary amines. 4-Aminotetrahydropyran is a readily available precursor.
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Step 1: Synthesis of 4-Aminotetrahydropyran

Step 2: Phosgenation

Dihydro-2H-pyran-4(3H)-one oxime

4-Aminotetrahydropyran

Raney Ni, H₂, Methanol[10]

4-AminotetrahydropyranPhosgene (or triphosgene)

4-Isocyanatooxane

Inert solvent (e.g., Toluene)

Click to download full resolution via product page

Experimental Protocol: Synthesis of 4-Aminotetrahydropyran[8]

To a stirred solution of dihydro-2H-pyran-4(3H)-one oxime (1.0 g, 8.7 mmol) in methanol (50

mL), add Raney Ni (10% w/w).

Stir the resulting mixture for 5 hours at room temperature under a hydrogen atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, remove the catalyst by filtration.

Concentrate the filtrate under vacuum to afford 4-aminotetrahydropyran.

Experimental Protocol: Phosgenation of 4-Aminotetrahydropyran (General Procedure)
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Caution: Phosgene and its surrogates like triphosgene are highly toxic and should be handled

with extreme care in a well-ventilated fume hood by trained personnel.

Dissolve 4-aminotetrahydropyran in an inert anhydrous solvent such as toluene or

dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of phosgene or triphosgene in the same solvent to the cooled amine

solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC or IR spectroscopy, looking for the disappearance of

the N-H stretch and appearance of the N=C=O stretch).

Remove the solvent under reduced pressure to yield crude 4-isocyanatooxane, which can

be purified by vacuum distillation.

Curtius Rearrangement of Tetrahydropyran-4-carbonyl
Azide
The Curtius rearrangement offers a milder, phosgene-free alternative for the synthesis of

isocyanates from carboxylic acids.[9][10] The key intermediate is an acyl azide, which

rearranges upon heating to the isocyanate with the loss of nitrogen gas.

Tetrahydropyran-4-carboxylic acid

Tetrahydropyran-4-carbonyl azide

DPPA, Et₃N, Toluene[13]

4-Isocyanatooxane

Heat (rearrangement)
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Click to download full resolution via product page

Experimental Protocol: Curtius Rearrangement (General Procedure)

To a stirred solution of tetrahydropyran-4-carboxylic acid in an inert solvent (e.g., toluene),

add triethylamine (Et₃N).

Add diphenylphosphoryl azide (DPPA) dropwise to the solution at room temperature.

Heat the reaction mixture to reflux and monitor the evolution of nitrogen gas.

Continue heating until the reaction is complete (typically monitored by IR spectroscopy for

the formation of the isocyanate peak).

After cooling, the reaction mixture containing the 4-isocyanatooxane can often be used

directly in the next step or purified by vacuum distillation.

Reactivity and Applications in Drug Discovery
The synthetic utility of 4-isocyanatooxane stems from the high electrophilicity of the

isocyanate carbon, making it susceptible to nucleophilic attack by a wide range of functional

groups.[1] This reactivity allows for the facile introduction of the tetrahydropyran moiety into

various molecular scaffolds.

4-Isocyanatooxane

Urethane Derivative

Nucleophilic Attack

Urea Derivative

Nucleophilic Attack

Thiocarbamate Derivative

Nucleophilic Attack

R-OH (Alcohol) R-NH₂ (Amine)R-SH (Thiol)

Click to download full resolution via product page

The tetrahydropyran ring is a privileged scaffold in medicinal chemistry, found in numerous

approved drugs.[2][11] Its incorporation can lead to improved physicochemical properties, such

as:
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Enhanced Solubility: The oxygen atom of the THP ring can act as a hydrogen bond acceptor,

improving aqueous solubility.[2]

Metabolic Stability: The saturated cyclic ether is generally resistant to metabolic degradation.

Favorable Conformation: The rigid chair-like conformation of the THP ring can help in

optimizing the binding of a drug molecule to its biological target.[2]

The ability of 4-isocyanatooxane to readily form stable urea and urethane linkages makes it

an invaluable tool for linking the beneficial THP moiety to other pharmacophores. This is

particularly relevant in the construction of libraries of compounds for high-throughput screening

in drug discovery programs. For instance, the reaction of 4-isocyanatooxane with a primary

amine on a core scaffold can rapidly generate a diverse set of urea derivatives with potentially

enhanced biological activity and improved drug-like properties.

Safety and Handling
As with all isocyanates, 4-isocyanatooxane should be handled with appropriate safety

precautions. Isocyanates are known respiratory and skin sensitizers. All manipulations should

be performed in a well-ventilated chemical fume hood, and appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Avoid

inhalation of vapors and contact with skin and eyes. In case of exposure, seek immediate

medical attention.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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